Cas no 122861-46-5 (Pyridinium,4-cyclohexyl-1-methyl-)

Pyridinium,4-cyclohexyl-1-methyl- structure
122861-46-5 structure
Product Name:Pyridinium,4-cyclohexyl-1-methyl-
CAS No:122861-46-5
MF:C12H18N
MW:176.27802324295
CID:173781
PubChem ID:129788
Update Time:2025-04-19

Pyridinium,4-cyclohexyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,4-cyclohexyl-1-methyl-
    • 1-methyl-4-cyclohexylpyridinium
    • 4-cyclohexyl-1-methylpyridin-1-ium
    • 4-cyclohexyl-1-methylpyridinium
    • Mcpyridinium
    • Pyridinium, 4-cyclohexyl-1-methyl-
    • DTXSID00153742
    • CHEMBL70909
    • 122861-46-5
    • Inchi: 1S/C12H18N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3/q+1
    • InChI Key: BZUHSKZWFUGXDP-UHFFFAOYSA-N
    • SMILES: [N+]1(C)C=CC(=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 176.14404
  • Monoisotopic Mass: 176.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 3.88
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